Cas no 1805608-46-1 (5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid)

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid is a fluorinated pyridine derivative with a multifunctional structure, featuring an aminomethyl group, difluoromethyl substituent, and acetic acid moiety. Its unique combination of fluorine atoms and reactive functional groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of both difluoromethyl and fluoropyridine motifs contributes to improved metabolic stability and bioavailability in drug development. The acetic acid group allows for further derivatization, facilitating conjugation or salt formation. This compound is particularly valuable in the design of bioactive molecules, offering precise structural control for optimizing potency and selectivity in target interactions.

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid structure

1805608-46-1 structure

Product Name:5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid

CAS No:1805608-46-1

MF:C₉H₉F₃N₂O₂

MW:234.175172567368

CID:4885080

Update Time:2025-06-12

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid
- Inchi： 1S/C9H9F3N2O2/c10-5-1-4(3-13)6(2-7(15)16)14-8(5)9(11)12/h1,9H,2-3,13H2,(H,15,16)
- InChI Key： OQYKIGBMYSWEGA-UHFFFAOYSA-N
- SMILES： FC1=C(C(F)F)N=C(CC(=O)O)C(=C1)CN

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 253
XLogP3: -2.3
Topological Polar Surface Area: 76.2

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029032465-250mg	5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid	1805608-46-1	95%	250mg	$999.60	2022-04-01
Alichem	A029032465-500mg	5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid	1805608-46-1	95%	500mg	$1,769.25	2022-04-01
Alichem	A029032465-1g	5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid	1805608-46-1	95%	1g	$2,866.05	2022-04-01

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Additional information on 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid (CAS No. 1805608-46-1): An Emerging Compound in Medicinal Chemistry

5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid (CAS No. 1805608-46-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of fluorinated pyridines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The molecular structure of 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid is characterized by a pyridine ring substituted with an aminomethyl group at the 5-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 3-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it a promising candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid in modulating key signaling pathways involved in inflammation and cancer. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to induce apoptosis in cancer cells by targeting specific signaling pathways, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid have also been investigated. Research indicates that this compound has favorable oral bioavailability and metabolic stability, which are crucial factors for its development as an oral therapeutic agent. Furthermore, its low toxicity profile makes it a suitable candidate for long-term treatment regimens.

In the context of drug discovery and development, 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid has shown promise as a lead compound for the design of novel therapeutics. Structure-activity relationship (SAR) studies have been conducted to optimize its potency and selectivity. These studies have identified key structural modifications that enhance its biological activity while minimizing off-target effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid in various disease models. Preliminary results from phase I trials have demonstrated that this compound is well-tolerated by patients and shows promising therapeutic effects. Further clinical trials are planned to explore its potential in treating conditions such as rheumatoid arthritis, inflammatory bowel disease, and certain types of cancer.

In conclusion, 5-(Aminomethyl)-2-(difluoromethyl)-3-fluoropyridine-6-acetic acid (CAS No. 1805608-46-1) represents an exciting advancement in medicinal chemistry. Its unique chemical structure and favorable biological properties make it a valuable candidate for the development of novel therapeutics targeting inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full potential in improving patient outcomes.